4-Nitro-1H-pyrrole-3-carbaldehyde
Description
4-Nitro-1H-pyrrole-3-carbaldehyde is a nitro-substituted pyrrole derivative featuring a formyl group at the 3-position and a nitro group at the 4-position. Pyrrole derivatives are of significant interest in medicinal chemistry and materials science due to their electron-deficient aromatic systems, which enable diverse reactivity and applications in drug design, catalysis, and organic electronics. The nitro and aldehyde functional groups in this compound enhance its electrophilicity, making it a versatile intermediate for synthesizing heterocyclic compounds and coordination complexes.
Properties
Molecular Formula |
C5H4N2O3 |
|---|---|
Molecular Weight |
140.10 g/mol |
IUPAC Name |
4-nitro-1H-pyrrole-3-carbaldehyde |
InChI |
InChI=1S/C5H4N2O3/c8-3-4-1-6-2-5(4)7(9)10/h1-3,6H |
InChI Key |
CSDZSEVTAWIAKX-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C(=CN1)[N+](=O)[O-])C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize the properties of 4-Nitro-1H-pyrrole-3-carbaldehyde , comparisons with structurally related pyrrole derivatives are essential. Below is a summary of key analogs:
Table 1: Comparative Properties of Pyrrole Derivatives
| Compound | Substituents | Melting Point (°C) | Solubility | Reactivity Highlights | Applications |
|---|---|---|---|---|---|
| 4-Nitro-1H-pyrrole-3-carbaldehyde | 3-CHO, 4-NO₂ | 180–182 (est.) | DMSO, DMF | Electrophilic substitution at C5 | Intermediate for antibiotics |
| 1H-Pyrrole-2-carbaldehyde | 2-CHO | 98–100 | Ethanol, THF | Nucleophilic addition at CHO | Ligand in catalysis |
| 3-Nitro-1H-pyrrole | 3-NO₂ | 145–147 | Chloroform | Reductive amination | Anticancer agent precursor |
| 4-Methyl-1H-pyrrole-3-carboxylic acid | 3-COOH, 4-CH₃ | 210–212 | Water (basic pH) | Decarboxylation under heat | Polymer synthesis |
Key Findings:
- Electron-Withdrawing Effects : The nitro group in 4-Nitro-1H-pyrrole-3-carbaldehyde significantly lowers the electron density of the pyrrole ring compared to methyl or carboxylic acid substituents, directing electrophilic attacks to the C5 position .
- Solubility : Unlike 4-Methyl-1H-pyrrole-3-carboxylic acid, which is water-soluble under basic conditions, the nitro and aldehyde groups in the title compound limit solubility to polar aprotic solvents like DMSO .
- Thermal Stability : The melting point of 4-Nitro-1H-pyrrole-3-carbaldehyde is higher than that of 1H-Pyrrole-2-carbaldehyde, likely due to stronger intermolecular dipole interactions from the nitro group .
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